Cas no 2320176-70-1 (4-cyclobutyl-N-[(4-fluorophenyl)methyl]-1,4-diazepane-1-carboxamide)

4-Cyclobutyl-N-[(4-fluorophenyl)methyl]-1,4-diazepane-1-carboxamide is a diazepane-based carboxamide derivative featuring a cyclobutyl substituent and a 4-fluorobenzyl moiety. This compound is of interest in medicinal chemistry due to its structural versatility, which may confer selective binding properties to biological targets. The presence of the fluorophenyl group enhances metabolic stability and potential bioavailability, while the diazepane scaffold offers conformational flexibility for optimal receptor interactions. Its well-defined synthetic route allows for high purity and reproducibility, making it suitable for research applications in drug discovery, particularly in the development of CNS-active or GPCR-targeting agents. The compound's physicochemical properties can be further tailored for specific pharmacological studies.

4-cyclobutyl-N-[(4-fluorophenyl)methyl]-1,4-diazepane-1-carboxamide structure

2320176-70-1 structure

Product Name:4-cyclobutyl-N-[(4-fluorophenyl)methyl]-1,4-diazepane-1-carboxamide

CAS No:2320176-70-1

MF:C₁₇H₂₄FN₃O

MW:305.390367507935

CID:5339828

Update Time:2025-10-19

4-cyclobutyl-N-[(4-fluorophenyl)methyl]-1,4-diazepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- 4-cyclobutyl-N-(4-fluorobenzyl)-1,4-diazepane-1-carboxamide
- 4-cyclobutyl-N-[(4-fluorophenyl)methyl]-1,4-diazepane-1-carboxamide
- Inchi： 1S/C17H24FN3O/c18-15-7-5-14(6-8-15)13-19-17(22)21-10-2-9-20(11-12-21)16-3-1-4-16/h5-8,16H,1-4,9-13H2,(H,19,22)
- InChI Key： TYJLDVAXTXMWSH-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CNC(N1CCCN(CC1)C1CCC1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 367
XLogP3: 2.2
Topological Polar Surface Area: 35.6

4-cyclobutyl-N-[(4-fluorophenyl)methyl]-1,4-diazepane-1-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6556-6168-2μmol	4-cyclobutyl-N-[(4-fluorophenyl)methyl]-1,4-diazepane-1-carboxamide	2320176-70-1	2μmol	$85.5	2023-09-08
Life Chemicals	F6556-6168-5μmol	4-cyclobutyl-N-[(4-fluorophenyl)methyl]-1,4-diazepane-1-carboxamide	2320176-70-1	5μmol	$94.5	2023-09-08
Life Chemicals	F6556-6168-10μmol	4-cyclobutyl-N-[(4-fluorophenyl)methyl]-1,4-diazepane-1-carboxamide	2320176-70-1	10μmol	$103.5	2023-09-08
Life Chemicals	F6556-6168-20μmol	4-cyclobutyl-N-[(4-fluorophenyl)methyl]-1,4-diazepane-1-carboxamide	2320176-70-1	20μmol	$118.5	2023-09-08
Life Chemicals	F6556-6168-1mg	4-cyclobutyl-N-[(4-fluorophenyl)methyl]-1,4-diazepane-1-carboxamide	2320176-70-1	1mg	$81.0	2023-09-08
Life Chemicals	F6556-6168-2mg	4-cyclobutyl-N-[(4-fluorophenyl)methyl]-1,4-diazepane-1-carboxamide	2320176-70-1	2mg	$88.5	2023-09-08
Life Chemicals	F6556-6168-3mg	4-cyclobutyl-N-[(4-fluorophenyl)methyl]-1,4-diazepane-1-carboxamide	2320176-70-1	3mg	$94.5	2023-09-08
Life Chemicals	F6556-6168-4mg	4-cyclobutyl-N-[(4-fluorophenyl)methyl]-1,4-diazepane-1-carboxamide	2320176-70-1	4mg	$99.0	2023-09-08
Life Chemicals	F6556-6168-5mg	4-cyclobutyl-N-[(4-fluorophenyl)methyl]-1,4-diazepane-1-carboxamide	2320176-70-1	5mg	$103.5	2023-09-08
Life Chemicals	F6556-6168-10mg	4-cyclobutyl-N-[(4-fluorophenyl)methyl]-1,4-diazepane-1-carboxamide	2320176-70-1	10mg	$118.5	2023-09-08